BENGHE Foundational & Exploratory

Check Availability & Pricing

1-Phenethyl-4-piperidone: A Technical Guide to
Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Phenethyl-4-piperidone

Cat. No.: B3395357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Phenethyl-4-piperidone (NPP), a key intermediate in the synthesis of
various chemical compounds. Adherence to these guidelines is critical to ensure the safety of
laboratory personnel and the environment.

Chemical Identification

Identifier Value

Chemical Name 1-Phenethyl-4-piperidone

Synonyms N—Phenethyl—é.l—piF)e.ridone, NPP, 1-(2-
phenylethyl)piperidin-4-one

CAS Number 39742-60-4[1][2]

Molecular Formula C13H17NOJ[1][2][3]

Molecular Weight 203.28 g/mol [1][4]

Appearance Dark yellow powder solid[3]

Odor Odorless[3]

Hazard Identification and GHS Classification
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1-Phenethyl-4-piperidone is classified as a hazardous substance. The following table
summarizes its GHS classification.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[3]

) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage[3]

. _ H318: Causes serious eye
Serious Eye Damage/Irritation Category 1
damage|[3]

Signal Word: Danger[3]

Primary Hazards:

e Harmful if swallowed.[3]

o Causes severe skin burns and eye damage.[3]
o Corrosive.[3]

First-Aid Measures

Immediate medical attention is required in case of exposure. The following diagram outlines the
recommended first-aid procedures.
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Exposure Route Immediate Action

Rinse mouth with water.
Do NOT induce vomiting.

Ingestion

Rinse immediately with plenty of water for at least 15 minutes,

including under the eyelids. Attention

Eye Contact

Seek immediate medical attention.

Immediately remove all contaminated clothing and shoes.
Wash skin with soap and plenty of water.

Skin Contact

Move to fresh air.
If not breathing, give artificial respiration.

Inhalation

Click to download full resolution via product page

Figure 1: First-Aid Procedures for 1-Phenethyl-4-piperidone Exposure.

Handling and Storage

Proper handling and storage are essential to minimize risk.

Handling:

Work in a well-ventilated area or under a fume hood.[1][5]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust.[3]

Wear appropriate personal protective equipment (PPE).[3][5]
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e Wash hands thoroughly after handling.[3]

e Do not eat, drink, or smoke in the work area.[3]

Storage:

Store in a cool, dry, and well-ventilated place.[1][3]

Keep the container tightly closed.[1][3][5]

Store in a corrosives area.[3]

Keep away from incompatible materials such as strong oxidizing agents.[3]

Exposure Controls and Personal Protective
Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
diagram illustrates a general workflow for PPE selection.
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Handling 1-Phenethyl-4-piperidone

Assess Risk of Exposure
(e.g., splashing, dust generation)

Assess Ventilation

Always Required ‘Always Required Always Required

Respiratory Protection:
Use in a fume hood.
If ventilation is inadequate, use a NIOSH-approved respirator.

Hand Protection:
Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection:
Safety glasses with side-shields or goggles

Body Protection:
Lab coat, protective clothing

Proceed with Handling

Click to download full resolution via product page
Figure 2: Personal Protective Equipment (PPE) Selection Workflow.
Specific PPE Recommendations:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[5]

e Hand Protection: Wear impervious gloves. The exact glove material should be selected
based on breakthrough time and permeation rate for the specific conditions of use.[5]

» Body Protection: Wear appropriate protective clothing to prevent skin exposure.[5][6]

» Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-
approved respirator.[3]

Fire-Fighting Measures
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e Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[1][3][5]

» Specific Hazards: Thermal decomposition can release irritating gases and vapors, including
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[3][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1][3][5]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[3] Evacuate personnel to safe areas.[5]
Avoid dust formation.[1][5] Do not get in eyes, on skin, or on clothing.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so.[5] Do not let
the product enter drains.[5]

e Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[1][3] Use spark-proof tools and explosion-proof equipment.[5]

Toxicological Information

While detailed experimental protocols for the toxicological data of 1-Phenethyl-4-piperidone
are not publicly available in the provided search results, the following information has been
compiled from safety data sheets.
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Toxicity Endpoint Classification/Data
Acute Oral Toxicity Category 4[3]

Skin Corrosion/Irritation Category 1B[3]
Serious Eye Damage/Irritation Category 1[3]
Respiratory or Skin Sensitization No data available[3]
Germ Cell Mutagenicity No data available[3]
Carcinogenicity No data available[3]
Reproductive Toxicity No data available[3]
STOT-Single Exposure No data available[3]
STOT-Repeated Exposure No data available[3]
Aspiration Hazard Not applicable[3]

The toxicological properties have not been fully investigated.[3]
Stability and Reactivity

o Reactivity: No information available.

o Chemical Stability: Stable under normal conditions.[3]

» Possibility of Hazardous Reactions: No information available.[3]
o Conditions to Avoid: Incompatible products.[3]

e Incompatible Materials: Strong oxidizing agents.[3]

e Hazardous Decomposition Products: Nitrogen oxides (NOx), carbon monoxide (CO), carbon
dioxide (C0O2).[3]

Disposal Considerations
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o Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.

» Dispose of this container to a hazardous or special waste collection point.[3]

o Contaminated packaging should be treated as the product itself.

Regulatory Information

o DEA Status: 1-Phenethyl-4-piperidone (NPP) is a List | chemical under the Drug
Enforcement Administration (DEA) regulations, indicating it is a chemical used in the
manufacture of a controlled substance.[4][7]

This guide is intended to provide essential safety and handling information. It is not a substitute
for a thorough understanding of the material and the implementation of a comprehensive safety
program. Always consult the most current Safety Data Sheet (SDS) before working with 1-
Phenethyl-4-piperidone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Phenethyl-4-piperidone: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395357#1-phenethyl-4-piperidone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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